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Executive Summary

The vasopressin/oxytocin superfamily of neuropeptides represents one of the most ancient and
conserved signaling systems in the animal kingdom. While the distinct physiological roles of
vasopressin and oxytocin in mammals are well-documented, their evolutionary origins and the
functional diversity of related peptides in invertebrates offer a compelling narrative for both
evolutionary biology and pharmacology. This whitepaper provides a detailed examination of
Conopressin G, a molluscan neuropeptide, and its evolutionary, structural, and functional
relationship to the vertebrate vasopressin and oxytocin lineages. By dissecting its molecular
structure, receptor interactions, and the signaling pathways it modulates, we illuminate how the
study of this invertebrate peptide can provide profound insights into the fundamental principles
of neuropeptide evolution and inform the rational design of novel therapeutics targeting human
vasopressin/oxytocin receptors.

Evolutionary Origins and Phylogeny

The vasopressin/oxytocin peptide family predates the divergence of protostomes and
deuterostomes, indicating a deep evolutionary history. The fundamental architecture of the
precursor protein, comprising a signal peptide, the nonapeptide hormone, and a neurophysin
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domain, was established in the common ancestor of vertebrates and invertebrates over 600
million years ago.[1][2][3]

In vertebrates, a gene duplication event early in their evolution gave rise to two distinct
lineages: the vasopressin-like peptides (e.g., vasopressin, vasotocin) and the oxytocin-like
peptides (e.g., oxytocin, mesotocin, isotocin).[4][5] This separation allowed for the sub-
functionalization and neo-functionalization that led to their distinct roles in physiology and
behavior. In contrast, most invertebrates, including the mollusc Lymnaea stagnalis from which a
conopressin was first characterized, possess only a single gene from this superfamily.[4][6][7]

Conopressin G, originally isolated from the venom of the fish-hunting cone snail Conus
geographus, is a member of this invertebrate lineage.[8][9] Its precursor, preproconopressin,
mirrors the structure of vertebrate preprovasopressin, underscoring their shared ancestry.[2]
The existence of these peptides in both neuronal tissue and venom suggests that in some
species, these hormones have been co-opted for predatory or defensive purposes.[3][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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